Cas no 18091-46-8 (4-Pyrimidinecarboximidicacid, hydrazide)

• Product Name: 4-Pyrimidinecarboximidicacid, hydrazide
• CAS No: 18091-46-8
• MF: C₅H₇N₅
• MW: 137.142579317093
• CID: 122769
• PubChem ID: 86767839
• Update Time: 2025-05-20

4-Pyrimidinecarboximidicacid, hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboximidicacid, hydrazide
• 4-Pyrimidinecarboximidic acid, hydrazide (8CI)
• N'-aminopyrimidine-4-carboximidamide
• SCHEMBL15500957
• N-aminopyrimidine-4-carboximidamide
• EN300-134892
• 18091-46-8
• Pyrimidine-4-carboximidhydrazide

• Inchi： 1S/C5H7N5/c6-5(10-7)4-1-2-8-3-9-4/h1-3H,7H2,(H2,6,10)
• InChI Key： IUFRZVPXBWKTDY-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1/C(=N/N)/N

Computed Properties

• Exact Mass: 137.07031
• Monoisotopic Mass: 137.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 87.68

Additional information on 4-Pyrimidinecarboximidicacid, hydrazide

4-Pyrimidinecarboximidic Acid, Hydrazide (CAS No. 18091-46-8): A Comprehensive Overview

4-Pyrimidinecarboximidic acid, hydrazide, also known by its CAS registry number CAS No. 18091-46-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 4-pyrimidinecarboximidic acid, hydrazide consists of a pyrimidine ring with a carboximidic acid group at the 4-position and a hydrazide substituent, making it a unique member within this chemical family.

The synthesis of 4-pyrimidinecarboximidic acid, hydrazide involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in various research and industrial settings. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its molecular geometry and stereochemistry.

4-Pyrimidinecarboximidic acid, hydrazide exhibits a wide range of biological activities that make it a valuable molecule in pharmacological research. Studies have shown that this compound possesses potent anti-inflammatory properties, which could be attributed to its ability to inhibit key inflammatory pathways such as the NF-kB signaling cascade. Additionally, recent research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines while sparing normal cells.

The mechanism of action of 4-pyrimidinecarboximidic acid, hydrazide involves multiple pathways, including the modulation of protein kinases and the inhibition of tumor growth factors. These findings have been corroborated by in vitro and in vivo studies, which demonstrate the compound's efficacy in reducing tumor size and improving survival rates in animal models of cancer. Furthermore, preclinical studies suggest that this compound may also exhibit antiviral activity against certain pathogens, opening new avenues for its application in antiviral therapy.

In terms of pharmaceutical applications, 4-pyrimidinecarboximidic acid, hydrazide has shown promise as a lead compound for drug development. Its unique chemical structure allows for further functionalization and optimization to enhance its pharmacokinetic properties and therapeutic efficacy. Researchers are currently exploring various strategies to improve the bioavailability and reduce potential side effects associated with this compound.

The safety profile of 4-pyrimidinecarboximidic acid, hydrazide has been evaluated through acute and chronic toxicity studies in experimental animals. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical evaluation. However, additional studies are required to fully understand its long-term effects and potential for human use.

In conclusion, 4-pyrimidinecarboximidic acid, hydrazide, with its CAS registry number CAS No. 18091-46-8, represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and favorable safety profile position it as a promising candidate for the development of novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is expected to play an increasingly important role in the fight against various diseases.